Cas no 2167825-53-6 ((2-amino-5-fluorophenyl)methanesulfonyl fluoride)

• Product Name: (2-amino-5-fluorophenyl)methanesulfonyl fluoride
• CAS No: 2167825-53-6
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• CID: 5940149
• PubChem ID: 165762634
• Update Time: 2025-10-23

(2-amino-5-fluorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-amino-5-fluorophenyl)methanesulfonyl fluoride
• EN300-1587318
• 2167825-53-6

• Inchi： 1S/C7H7F2NO2S/c8-6-1-2-7(10)5(3-6)4-13(9,11)12/h1-3H,4,10H2
• InChI Key： XIYPZTOQSXFYBQ-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1N)F)(=O)(=O)F

Computed Properties

• Exact Mass: 207.01655596g/mol
• Monoisotopic Mass: 207.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on (2-amino-5-fluorophenyl)methanesulfonyl fluoride

(2-amino-5-fluorophenyl)methanesulfonyl fluoride (CAS No. 2167825-53-6): An Overview

(2-amino-5-fluorophenyl)methanesulfonyl fluoride (CAS No. 2167825-53-6) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered significant attention due to its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving (2-amino-5-fluorophenyl)methanesulfonyl fluoride.

Chemical Structure and Properties

(2-amino-5-fluorophenyl)methanesulfonyl fluoride is a fluorinated methanesulfonyl derivative with the molecular formula C₈H₇FNO₃S. The presence of the amino and fluorine groups on the phenyl ring, along with the sulfonyl fluoride functional group, imparts unique chemical properties to this compound. The amino group provides nucleophilic reactivity, while the fluorine atom enhances the lipophilicity and metabolic stability of the molecule. The sulfonyl fluoride group is highly reactive and can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry.

The physical properties of (2-amino-5-fluorophenyl)methanesulfonyl fluoride include a melting point of approximately 100°C and a boiling point of around 180°C under reduced pressure. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of (2-amino-5-fluorophenyl)methanesulfonyl fluoride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-amino-5-fluorobenzene with methanesulfonyl chloride in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic substitution, forming the desired product with high yield and purity.

Another approach involves the direct fluorination of 2-amino-5-bromobenzene using a fluorinating agent such as Selectfluor or N-fluoro-N-(phenylsulfonyl)benzenesulfonamide (NFSI). This method provides an efficient route to introduce the fluorine atom into the phenyl ring while maintaining the integrity of other functional groups.

Applications in Medicinal Chemistry

(2-amino-5-fluorophenyl)methanesulfonyl fluoride has found numerous applications in medicinal chemistry due to its unique chemical properties. One of the most significant areas of research involves its use as a building block for the synthesis of bioactive molecules with therapeutic potential. For example, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against various enzymes involved in disease pathways.

In particular, compounds derived from (2-amino-5-fluorophenyl)methanesulfonyl fluoride have been investigated for their potential as inhibitors of kinases, which are key targets in cancer therapy. Kinase inhibitors play a crucial role in blocking signal transduction pathways that promote cell proliferation and survival. By targeting specific kinases, these inhibitors can effectively halt tumor growth and progression.

Additionally, research has explored the use of (2-amino-5-fluorophenyl)methanesulfonyl fluoride-based compounds as modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that mediate cellular responses to a wide range of stimuli, including hormones, neurotransmitters, and sensory signals. Modulating GPCR activity can have therapeutic benefits in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders.

Recent Research Advancements

The ongoing research on (2-amino-5-fluorophenyl)methanesulfonyl fluoride continues to uncover new applications and insights into its biological activity. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of derivatives designed to target specific kinases involved in cancer progression. The results showed that several compounds exhibited high potency and selectivity against these kinases, suggesting their potential as lead candidates for further drug development.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the use of (2-amino-5-fluorophenyl)methanesulfonyl fluoride-based compounds as inhibitors of histone deacetylases (HDACs). HDACs are enzymes that play a critical role in chromatin remodeling and gene expression regulation. Inhibiting HDAC activity can lead to changes in gene expression patterns that are beneficial for treating various diseases, including cancer and neurodegenerative disorders.

Safety Considerations

While (2-amino-5-fluorophenyl)methanesulfonyl fluoride is a valuable compound for research purposes, it is important to handle it with care due to its reactivity and potential hazards. Proper safety protocols should be followed when working with this compound to ensure the well-being of laboratory personnel. This includes using appropriate personal protective equipment (PPE), working under fume hoods to minimize exposure to vapors, and disposing of waste materials according to established guidelines.

In conclusion, (2-amino-5-fluorophenyl)methanesulonyl fluoride (CAS No. 2167825-53-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure makes it an attractive building block for synthesizing bioactive molecules with therapeutic applications. Ongoing research continues to expand our understanding of its properties and applications, paving the way for new discoveries and innovations in drug development.